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Introduction

ALRT1550 is a potent and selective synthetic retinoid that acts as an agonist for retinoic acid
receptors (RARS).[1][2][3] As a member of the retinoid class of compounds, ALRT1550 plays a
crucial role in regulating gene expression involved in cellular differentiation, proliferation, and
apoptosis.[4] This document provides detailed application notes and protocols for the use of
labeled ALRT1550 in cancer research, focusing on its antiproliferative and antitumor activities.
The information presented is intended to guide researchers in designing and executing
experiments to evaluate the therapeutic potential of this compound.

Mechanism of Action

ALRT1550 exerts its biological effects by binding to and activating retinoic acid receptors
(RARs), which are ligand-dependent transcription factors.[1][3] RARs form heterodimers with
retinoid X receptors (RXRs) and bind to specific DNA sequences known as retinoic acid
response elements (RARES) in the promoter regions of target genes. This binding modulates
the transcription of genes that control critical cellular processes. ALRT1550 is highly selective
for RARs, with significantly lower affinity for RXRs, allowing for the specific investigation of
RAR-mediated signaling pathways.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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